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Compound of Interest

Compound Name:
2-chloro-N-(3-

chlorophenyl)benzamide

CAS No.: 2447-89-4

Cat. No.: B1605621

Get Quote

Welcome to the essential technical guide for the safe handling, transfer, and disposal of 2-
chloro-N-(3-chlorophenyl)benzamide (CAS: 2447-89-4). As a specialized intermediate widely

utilized in pharmaceutical synthesis, library screening, and analytical research, this chlorinated

aromatic compound demands rigorous operational controls.

Designed for drug development professionals and senior analytical chemists, this guide

provides field-proven methodologies to ensure personnel safety, experimental integrity, and

strict environmental compliance.

Executive Summary & Pharmacochemical Profile
2-Chloro-N-(3-chlorophenyl)benzamide is a halogenated benzamide derivative. Like many

chlorinated aromatic compounds, its physical state is a dry, crystalline solid or powder,

demanding stringent containment to prevent unintentional aerosolization and dermal

exposure[1].

Table 1: Pharmacochemical & Hazard Profile
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Property / Metric Value / Description

Chemical Name 2-chloro-N-(3-chlorophenyl)benzamide

CAS Number 2447-89-4

Linear Formula C13H9Cl2NO

Molecular Weight 266.129 g/mol

Physical State
Solid / Crystalline powder (typical for

benzamides)[2]

Primary Hazards
Harmful if swallowed (H302); Suspected of

causing genetic defects (H341)[3][4]

Hazard Assessment & Toxicological Causality
Handling halogenated benzamides involves critical acute and chronic risk factors that dictate

our safety protocols. Do not treat this molecule as a benign solid.

Aerosolization & Mutagenic Inhalation Risk: In its dry powder form, the compound is

susceptible to aerosolization via static electricity or ambient air currents. Inhalation of fine

particulate matter poses a direct route to systemic absorption. Benzamide derivatives are

broadly classified as potentially causing genetic defects and severe respiratory irritation[3][4].

Dermal Permeation & Cellular Damage: Chlorinated aromatic compounds can permeate

standard porous barriers like basic latex[5]. Once absorbed, certain halogenated aromatics

act as agonists of the Aryl Hydrocarbon Receptor (AhR), which can lead to cellular damage

and downstream gene expression changes[5].

Environmental Toxicity & Persistence: Chlorinated compounds strongly resist natural

biodegradation, accumulating in aquatic environments[6]. Improper low-temperature

combustion of these compounds can yield highly toxic polychlorinated dibenzo-p-dioxins

(PCDDs) and furans[1][6].

Required Personal Protective Equipment (PPE)
Matrix
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Table 2: PPE Matrix & Scientific Causality

Equipment Type Specification
Causality / Scientific
Rationale

Hand Protection Nitrile (≥5 mil) or Viton gloves

Chlorinated aromatics and the

organic solvents used to

dissolve them can rapidly

compromise standard latex[1]

[5]. Double-gloving is highly

recommended during active

transfer.

Eye Protection Chemical splash goggles

Prevents ocular entry of fine

crystalline dust and protects

against solvent splashing

during dissolution[5][7].

Respiratory
Chemical Fume Hood (Face

velocity: 80-120 fpm)

The primary engineering

control to capture volatile dust.

If handling must occur outside

a hood, a NIOSH N100 or P3

particulate respirator is strictly

required[4].

Body Protection Flame-resistant (FR) lab coat

Prevents static accumulation—

which attracts fine powder—

and protects against accidental

combustion during exothermic

syntheses[8].

Operational Protocols: Safe Handling & Transfer
This methodology establishes a self-validating containment system to prevent cross-

contamination and ensure zero exposure.

Step 1: Environmental Validation
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Verify the chemical fume hood flow rate is active and within the ideal capture velocity (80-

120 feet per minute)[5].

Clear the immediate workspace of incompatible materials, specifically strong oxidizing

agents[5].

Step 2: Static Mitigation & Weighing

Don the complete PPE matrix outlined in Table 2.

Ground the analytical balance. Halogenated benzamides are highly susceptible to static

charge, which can rapidly aerosolize the powder into the worker's breathing zone[7].

Use an anti-static spatula (e.g., PTFE-coated) to carefully transfer the compound from the

stock container to a pre-tared, anti-static weigh boat.

Step 3: Solubilization & Sealing

To minimize the handling lifespan of the dry powder, dissolve the compound into your target

organic solvent (e.g., nonane, toluene, or DMSO) directly within the chemical fume hood[1].

Ensure the volumetric flask or vial is completely sealed (using a PTFE-lined cap) before

removing the solution from the controlled hood environment.

Step 4: Surface Decontamination

Wipe down the analytical balance and surrounding surfaces with an appropriate solvent (like

n-hexane or ethanol) to capture residual micro-dust, followed by standard soap and water[5].

Mandatory Visualization: Containment & Handling
Workflow
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Initiate Transfer Protocol
CAS 2447-89-4

1. Don PPE Matrix
(Nitrile, Goggles, FR Coat)

2. Activate Fume Hood
(Verify Flow: 80-120 fpm)

3. Static-Free Weighing
(Use Anti-Static Spatula)

4. Solubilization
(Seal Vessel Before Removal)

5. Surface Decontamination
(Wipe with Solvent)

6. Halogenated Waste
(High-Temp Incineration)

Click to download full resolution via product page

Fig 1. Standard operational workflow and containment validation for handling halogenated

benzamides.

Spill Management & Emergency Response
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Immediate, precise action is required to prevent systemic exposure and facility

contamination[8].

Dry Powder Spills: Do not sweep, as this creates a highly hazardous airborne dust cloud.

Instead, gently cover the spilled powder with damp absorbent pads to suppress the

particulate matter. Carefully scoop the pads and powder into a sealable hazardous waste

container[2][8].

Dermal Contact: Immediately flush the affected area under a safety shower or sink with

copious amounts of water for a minimum of 15 minutes[5]. Remove contaminated clothing

instantly. Do not attempt to neutralize the chemical directly on the skin. Seek immediate

medical evaluation[5][8].

Waste Disposal Lifecycle
Improper disposal of chlorinated aromatics poses severe environmental and human health

threats.

Strict Segregation: Never mix 2-chloro-N-(3-chlorophenyl)benzamide waste with general

organic waste. All contaminated materials (gloves, vials, weigh boats) must be placed in a

dedicated, explicitly labeled "Halogenated Organic Waste" container[1][5]. Never dispose of

this compound down the laboratory drain[4].

Destruction Modality: A licensed disposal firm must process the waste via high-temperature

incineration (>1000°C) or specific chemical treatment (e.g., KPEG reagent). This ensures

complete molecular cleavage of the carbon-chlorine bonds and permanently prevents the

low-temperature formation of highly toxic polychlorinated dibenzofurans (PCDFs)[1][6].

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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